Cas no 1806736-69-5 (Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806736-69-5
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4831721
• Update Time: 2025-05-23

Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-2-20-8(17)3-5-9(15(18)19)6(4-7(16)14-5)21-10(11,12)13/h4H,2-3H2,1H3,(H,14,16)
• InChI Key： BOSLBVRIBJWYCS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(=C1[N+](=O)[O-])CC(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 0.8
• Topological Polar Surface Area: 110

Additional information on Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate, also known by its CAS number 1806736-69-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The structure of this compound includes several functional groups that contribute to its unique chemical properties and potential applications. The presence of a hydroxyl group (-OH) at position 6, a nitro group (-NO₂) at position 3, and a trifluoromethoxy group (-OCF₃) at position 4, along with an ethyl acetate group at position 2, makes it a complex and versatile molecule.

The trifluoromethoxy group is particularly notable for its electron-withdrawing effects, which can influence the electronic properties of the pyridine ring. This group also contributes to the stability and solubility of the compound. The nitro group, on the other hand, is a strong electron-withdrawing substituent that can enhance the reactivity of the molecule in various chemical reactions. The hydroxyl group introduces hydrophilic properties, which may be advantageous in certain biological applications.

Recent studies have highlighted the potential of Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate as a precursor for the synthesis of bioactive compounds. Its structure provides multiple sites for further functionalization, making it a valuable intermediate in drug discovery and development. For instance, researchers have explored its use in the synthesis of anti-tumor agents due to its ability to modulate cellular signaling pathways.

In terms of synthesis, Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate can be prepared through a variety of methods, including nucleophilic substitution, electrophilic substitution, and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

The pharmacological properties of this compound have been extensively studied. In vitro experiments have shown that it exhibits moderate to high activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies on its toxicity profile indicate that it has low cytotoxicity towards normal cells, which is a desirable trait for therapeutic agents.

From an analytical standpoint, Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, infrared (IR) spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques provide insights into its molecular structure, purity, and stability under different conditions.

In conclusion, Ethyl 6-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate is a multifaceted compound with promising applications in organic synthesis and pharmacology. Its unique combination of functional groups offers opportunities for further research and development in the creation of novel bioactive compounds.